Cas no 1261653-16-0 (2-Methoxy-6-(trifluoromethoxy)benzyl chloride)

• Product Name: 2-Methoxy-6-(trifluoromethoxy)benzyl chloride
• CAS No: 1261653-16-0
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 4981943
• Update Time: 2025-06-07

2-Methoxy-6-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C9H8ClF3O2/c1-14-7-3-2-4-8(6(7)5-10)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： QQKMDPYTTGMJQW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Additional information on 2-Methoxy-6-(trifluoromethoxy)benzyl chloride

Professional Introduction to 2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride (CAS No. 1261653-16-0)

2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride, also known by its CAS number 1261653-16-0, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with a methoxy group at the 2-position and a trifluoromethoxy group at the 6-position, along with a chlorine atom attached to the benzyl carbon.

The presence of both the methoxy and trifluoromethoxy groups in the molecule imparts distinctive electronic and steric properties, making it an invaluable building block in organic synthesis. Recent studies have highlighted its role in the development of advanced materials, particularly in the synthesis of biologically active compounds and high-performance polymers.

One of the most notable advancements involving 2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride is its application in drug discovery. Researchers have utilized this compound as an intermediate in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the bioavailability and stability of these compounds, making them promising candidates for further clinical development.

In addition to its role in drug discovery, this compound has also found applications in materials science. The methoxy group contributes to hydrogen bonding capabilities, while the trifluoromethoxy group introduces fluorine atoms, which are known for their unique chemical properties. These features make 2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride an ideal precursor for synthesizing advanced materials such as fluoropolymers and high-performance adhesives.

Recent research has also explored the use of this compound in green chemistry initiatives. Its ability to participate in environmentally friendly reaction conditions has made it a preferred choice for sustainable chemical synthesis processes. For instance, studies have demonstrated its utility in catalytic cross-coupling reactions under mild conditions, reducing energy consumption and minimizing waste generation.

The synthesis of 2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative followed by functionalization with methoxy and trifluoromethoxy groups. The final step involves chlorination at the benzyl position to yield the desired product. This process requires precise control over reaction conditions to ensure high purity and yield.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard atmospheric pressure. Its solubility characteristics make it suitable for use in various solvents commonly employed in organic synthesis.

The demand for 2-Methoxy-6-(Trifluoromethoxy)Benzyl Chloride has been growing steadily due to its versatility and performance across multiple applications. As research continues to uncover new potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.